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Compound of Interest

Compound Name: Isovaleric anhydride

Cat. No.: B075134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the Global Harmonized System (GHS) of
Classification and Labelling of Chemicals hazard statements associated with isovaleric
anhydride. The information is intended to support researchers, scientists, and drug
development professionals in the safe handling, risk assessment, and development of
protocols involving this compound. This document summarizes key hazard information,
presents available data in a structured format, and outlines typical experimental methodologies
used in hazard determination.

GHS Hazard Classification

Isovaleric anhydride is classified as a hazardous chemical under the GHS. The following
table summarizes its GHS classification, including hazard statements, signal word, and
pictograms as compiled from multiple safety data sheets.[1][2][3][4][5][6]

Table 1: GHS Classification for Isovaleric Anhydride
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e Hazard Hazard
Hazard Class . Signal Word Statement Statement
Pictogram o
Code(s) Description
Flammable E, Flammable liquid
o lraalt text Danger H226
Liquids and vapour.[5]
Combustible E, Combustible
o lraalt text Danger H227 o
Liquids liquid.[1][2]
Corrosive to E, May be corrosive
lraalt text Danger H290
Metals to metals.[1][2]
Acute Toxicity E, Harmful if
raalt text Danger H302
(Oral) swallowed.[4][5]
Acute Toxicity E, Toxic in contact
waalt text Danger H311 _ _
(Dermal) with skin.[3]
i Causes severe
Skin
) o b skin burns and
Corrosion/Irritatio  leaalt text Danger H314
eye damage.[1]
n
[2][3][41[5][6]
May cause an
Skin E, ) ]
o waalt text Danger H317 allergic skin
Sensitization i
reaction.[4]
Acute Toxicity k, Fatal if inhaled.
. lraalt text Danger H330
(Inhalation) [5]
May cause
allergy or asthma
Respiratory b, symptoms or
o laalt text Danger H334 )
Sensitization breathing
difficulties if
inhaled.[4]
Specific Target L Danger H372 Causes damage
. waalt text
Organ Toxicity to organs
(Respiratory
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(Repeated system) through

Exposure) prolonged or
repeated
exposure if
inhaled.[4]

Hazardous to the
Aquatic ) ) Harmful to

) No Pictogram No Signal Word H402 o
Environment aquatic life.[4]

(Acute Hazard)

Physicochemical and Toxicological Data

While specific quantitative toxicological data for isovaleric anhydride is not readily available in
the public domain, the following table presents its key physicochemical properties.

Table 2: Physicochemical Properties of Isovaleric Anhydride

Property Value

Molecular Formula C10H1803[1]

Molecular Weight 186.25 g/mol [3]

Boiling Point 215 °C /419 °F[1]

Flash Point 91 °C/195.8 °F[1]
Appearance Clear, Colourless Liquid[1]

Isopentanoic anhydride; 3-Methylbutanoic

Synonyms .
anhydride[1][2]

CAS Number 1468-39-9[1][2]

Experimental Protocols for Hazard Determination

Detailed experimental protocols for isovaleric anhydride are not publicly available. However,
the GHS classifications are typically determined using standardized methodologies, such as
those established by the Organisation for Economic Co-operation and Development (OECD).
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Below are generalized descriptions of the types of protocols likely used to establish the
hazards of isovaleric anhydride.

Acute Toxicity (Oral, Dermal, Inhalation)

Acute toxicity studies are designed to determine the adverse effects occurring within a short
time of administration of a single dose of a substance.

» Oral Toxicity (OECD 420, 423, or 425): A single dose of isovaleric anhydride would be
administered to fasted animals (typically rats) by gavage. The animals are observed for a
specified period (e.g., 14 days) for signs of toxicity and mortality. The LD50 (median lethal
dose) is then calculated.

» Dermal Toxicity (OECD 402): The substance is applied to a shaved area of the skin of an
animal (e.qg., rabbit or rat) for 24 hours. Observations for toxic effects and mortality are made
over a 14-day period to determine the dermal LD50.

« Inhalation Toxicity (OECD 403): Animals (usually rats) are exposed to the substance as a
vapor, mist, or dust in an inhalation chamber for a defined period (typically 4 hours). The
concentration that is lethal to 50% of the test animals (LC50) is determined.

Skin Corrosion/irritation (OECD 404)

This test involves applying the substance to the shaved skin of an animal (usually a rabbit). The
site is observed for signs of erythema (redness) and edema (swelling) at specific intervals after
application. The severity and reversibility of the skin reactions determine whether the
substance is classified as corrosive or irritant.

Serious Eye Damagelirritation (OECD 405)

A small amount of the substance is instilled into the conjunctival sac of one eye of an animal
(typically a rabbit). The eyes are examined for corneal opacity, iritis, conjunctival redness, and
chemosis at set intervals. The persistence and severity of the effects determine the
classification.

Respiratory and Skin Sensitization
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o Skin Sensitization (OECD 429 - Local Lymph Node Assay): This method assesses the ability
of a substance to induce a proliferative response in the draining lymph nodes of mice
following dermal application. An increase in lymphocyte proliferation is indicative of skin
sensitization potential.

o Respiratory Sensitization: There is no single validated animal model for respiratory
sensitization. The classification is often based on human data (e.g., from occupational
exposure) or evidence from other acid anhydrides which are known respiratory sensitizers.

Aquatic Toxicity (OECD 201, 202, 203)

These tests evaluate the effects of the substance on aquatic organisms.

e Alga, Growth Inhibition Test (OECD 201): Measures the effect on the growth of freshwater
algae.

e Daphnia sp. Acute Immobilisation Test (OECD 202): Determines the concentration that
immobilizes 50% of daphnids (EC50).

o Fish, Acute Toxicity Test (OECD 203): Determines the concentration that is lethal to 50% of
fish (LC50) over a 96-hour period.

Signaling Pathways and Mechanisms of Toxicity

Specific signaling pathways for isovaleric anhydride toxicity are not well-documented.
However, the mechanisms for related acid anhydrides can provide insights.

Corrosivity and Irritation

The corrosive nature of isovaleric anhydride is likely due to its reactivity with water, leading to
the formation of isovaleric acid. This hydrolysis reaction upon contact with moist tissues (skin,
eyes, respiratory tract) can cause severe chemical burns.
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Caption: Hydrolysis of isovaleric anhydride to isovaleric acid.

Respiratory Sensitization

Acid anhydrides are known low-molecular-weight chemical sensitizers. The proposed
mechanism involves the formation of hapten-protein conjugates. The anhydride reacts with
endogenous proteins in the respiratory tract, forming a novel antigen. This antigen is then
recognized by the immune system, leading to the production of specific IgE antibodies and the
development of an allergic response upon subsequent exposure.
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Caption: Generalized pathway for acid anhydride-induced respiratory sensitization.
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Workflow for Safe Handling and Risk Assessment

A systematic approach is crucial when working with hazardous chemicals like isovaleric
anhydride. The following diagram illustrates a logical workflow for risk assessment and the
implementation of safety measures.

Hazard Identification
(Review SDS and GHS data)

A4

Exposure Assessment
(Evaluate quantity, duration, and route of exposure)

A4
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(Determine likelihood and severity of harm)
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(Fume hood, ventilation) (SOPs, training) (Gloves, goggles, respirator) (Spill kit, eyewash, safety shower)

>~
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Caption: Workflow for risk assessment and safe handling.

Conclusion
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Isovaleric anhydride presents significant health and safety hazards, including flammaubility,
corrosivity, acute toxicity, and the potential for respiratory and skin sensitization.[1][2][3][4][5][6]
A thorough understanding of its GHS hazard statements is paramount for professionals in
research and drug development. While specific quantitative toxicological data and detailed
mechanistic studies for isovaleric anhydride are limited, adherence to generalized safety
protocols for corrosive and sensitizing acid anhydrides is essential. The implementation of
robust engineering controls, administrative procedures, and the consistent use of appropriate
personal protective equipment are critical for minimizing exposure and ensuring a safe working
environment. Researchers should consult the most recent Safety Data Sheet from their
supplier for the latest information and handling recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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